2-Cyano-N-(9,10-dioxo-9,10-dihydroanthracen-2-YL)acetamide

• CAS No.: 90904-52-2
• Molecular Formula: C17H10N2O3
• Molecular Weight: 290.27 g/mol
• IUPAC Name: 2-cyano-N-(9,10-dioxoanthracen-2-yl)acetamide
• InChI: InChI=1S/C17H10N2O3/c18-8-7-15(20)19-10-5-6-13-14(9-10)17(22)12-4-2-1-3-11(12)16(13)21/h1-6,9H,7H2,(H,19,20)
• InChI Key: QDNPNZJBQFHBCE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C3=C(C2=O)C=C(C=C3)NC(=O)CC#N

Description

2-Cyano-N-(9,10-dioxo-9,10-dihydroanthracen-2-yl)acetamide is a synthetic anthraquinone derivative characterized by a cyanoacetamide substituent at the 2-position of the 9,10-anthraquinone core. This compound serves as a key intermediate in synthesizing bioactive molecules, including pyrazolo derivatives and antimicrobial agents . Its structure combines electron-withdrawing groups (cyano and ketone) with a planar aromatic system, influencing reactivity and biological interactions.

Biological Activity

2-Cyano-N-(9,10-dioxo-9,10-dihydroanthracen-2-yl)acetamide is a synthetic compound belonging to the anthraquinone family, recognized for its diverse biological activities, particularly in antimicrobial and antitumor applications. This article delves into the compound's synthesis, biological activity, mechanisms of action, and potential therapeutic applications, supported by research findings and data tables.

Synthesis of 2-Cyano-N-(9,10-dioxo-9,10-dihydroanthracen-2-yl)acetamide

The synthesis of 2-cyano-N-(9,10-dioxo-9,10-dihydroanthracen-2-yl)acetamide typically involves the reaction of anthraquinone derivatives with cyanoacetamide. Common methods include:

• Conventional Synthesis : Reaction under controlled conditions to yield the desired compound.
• Microwave-Assisted Synthesis : Enhances yield and purity through rapid heating.
• Continuous Flow Reactors : Improves reaction efficiency and scalability.

Key Reactions

The following reactions are significant in producing derivatives with enhanced biological activity:

• Reaction with Phenyl Isothiocyanate : Yields various derivatives through subsequent reactions.
• Hydrazine Hydrate Treatment : Produces pyrazole derivatives that may exhibit distinct biological properties.

Antimicrobial Activity

Research indicates that 2-cyano-N-(9,10-dioxo-9,10-dihydroanthracen-2-yl)acetamide demonstrates significant antibacterial and antifungal properties. The compound has shown effectiveness against various bacterial strains and fungi such as Aspergillus niger and Candida tenuis .

Antitumor Activity

The compound exhibits potential antitumor effects by inhibiting the growth of certain cancer cell lines. This activity is attributed to its ability to interfere with cellular processes essential for tumor growth .

The biological efficacy of 2-cyano-N-(9,10-dioxo-9,10-dihydroanthracen-2-yl)acetamide is believed to involve:

• Interaction with Proteins : Disruption of normal metabolic processes in microbial cells.
• Binding to Enzymes/Receptors : The cyano group enhances binding affinity due to its electron-withdrawing nature .

Study 1: Antimicrobial Evaluation

A study evaluated the antimicrobial properties of synthesized anthraquinone derivatives, including 2-cyano-N-(9,10-dioxo-9,10-dihydroanthracen-2-yl)acetamide. The results indicated promising antibacterial activity against Staphylococcus aureus and antifungal activity against Candida albicans .

Study 2: Antitumor Potential

In vitro studies on cancer cell lines revealed that this compound inhibited cell proliferation significantly compared to control groups. Further investigations are needed to elucidate the specific pathways involved in its antitumor effects .

Comparative Analysis

Compound Name	Structure Similarity	Biological Activity	Unique Features
N-(9,10-Dioxo-9,10-Dihydroanthracen-2-YL)Furan-2-Carboxamide	Contains anthraquinone core	Antiviral activity	Inhibits SARS-CoV spike glycoprotein
2-Chloro-N-(9,10-Dioxo-9,10-Dihydroanthracen-2-YL)Acetamide	Chlorine substitution	Antimicrobial properties	Enhanced stability in aqueous solutions
N-(9,10-Dioxo-9,10-Dihydroanthracen-1(2)-YL)-Thioacetamides	Thio group addition	Antioxidant activity	Potentially less toxic than other derivatives

This table illustrates the unique biological activities associated with structural modifications of similar compounds.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Physicochemical Properties

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Solubility/LogP
2-Cyano-N-(9,10-dioxo-9,10-dihydroanthracen-2-yl)acetamide (Target)	C₁₇H₁₀N₂O₃*	290.28†	2-Cyanoacetamide	Low solubility (estimated)
2-Chloro-N-(9,10-dioxo-9,10-dihydroanthracen-2-yl)acetamide	C₁₆H₁₀ClNO₃	299.71	2-Chloroacetamide	LogP: ~2.6‡
2-Chloro-N-(3-chloro-9,10-dioxo-9,10-dihydroanthracen-2-yl)acetamide	C₁₆H₉Cl₂NO₃	334.15	2-Chloroacetamide, 3-Cl on anthracene	Predicted CCS: 167.5 Ų
N-(5-Amino-9,10-dioxo-9,10-dihydroanthracen-1-yl)acetamide	C₁₆H₁₂N₂O₃	280.28	1-Acetamide, 5-amino	Solubility: 5.3E-4 g/L
N-(9,10-Dihydro-9,10-dioxo-1-anthracenyl)-2,2,2-trifluoro-N-methylacetamide	C₁₇H₁₀F₃NO₃	333.26	Trifluoro, N-methyl	Enhanced lipophilicity

*Inferred formula; †Estimated based on analogs. ‡Derived from similar chloroacetamides.

Key Observations:

• Steric and Solubility Trends: Bulkier substituents (e.g., trifluoro in ) reduce aqueous solubility, while amino groups (e.g., ) may improve solubility but introduce basicity.
• Molecular Weight : Chloro and trifluoro derivatives exhibit higher molecular weights, influencing pharmacokinetic properties.

Key Findings:

• The cyano group in the target compound facilitates synthesis of pyrazolo derivatives with enhanced antimicrobial potency compared to non-cyano analogs .
• Thio-substituted analogs exhibit distinct pharmacological profiles, emphasizing the role of substituent electronegativity in bioactivity .

Q & A

Basic Research Questions

Q. How can researchers optimize the synthesis of 2-Cyano-N-(9,10-dioxoanthracen-2-yl)acetamide to maximize yield and purity?

• Methodology :

• Start with anthracene oxidation to 9,10-anthraquinone, followed by regioselective nitration or amination at the 2-position. React the intermediate with cyanoacetic acid derivatives in the presence of coupling agents (e.g., DCC, HOBt) or via acyl chloride intermediates (using thionyl chloride) .
• Optimize reaction conditions (temperature, solvent polarity, catalyst) to suppress side reactions. For example, dichloromethane with catalytic DMF under reflux minimizes decomposition of reactive intermediates .
• Purify via column chromatography (silica gel, gradient elution with ethyl acetate/hexane) or recrystallization (using DMSO/water mixtures) to isolate high-purity product.

Q. What spectroscopic and chromatographic techniques are critical for characterizing this compound’s structure and confirming synthetic success?

• Methodology :

• NMR : Use $^1H$- and $^{13}C$-NMR to confirm the anthraquinone backbone (aromatic protons at δ 7.5–8.5 ppm, ketone carbons at ~180 ppm) and acetamide/cyano groups (amide proton at δ 8–10 ppm, cyano carbon at ~115 ppm) .
• HPLC-MS : Employ reverse-phase HPLC (C18 column, acetonitrile/water mobile phase) coupled with high-resolution mass spectrometry to verify molecular ion peaks (e.g., [M+H]$^+$) and detect impurities .
• FTIR : Validate functional groups (C≡N stretch at ~2200 cm$^{-1}$, carbonyl stretches at ~1650–1750 cm$^{-1}$) .

Q. How does the compound’s solubility and stability vary across solvents, and what storage conditions are recommended?

• Methodology :

• Test solubility in polar aprotic solvents (DMSO, DMF) vs. non-polar solvents (chloroform, ethyl acetate) using UV-Vis spectroscopy to determine λ$_{\text{max}}$ shifts .
• Assess stability under light, heat, and humidity via accelerated degradation studies (40°C/75% RH for 4 weeks) with HPLC monitoring. Store in amber vials at -20°C under inert gas (argon) to prevent oxidation of the anthraquinone core .

Advanced Research Questions

Q. What mechanistic insights explain the reactivity of the cyano and anthraquinone groups in electrophilic/nucleophilic reactions?

• Methodology :

• The electron-deficient anthraquinone core facilitates electrophilic aromatic substitution (e.g., nitration at the 2-position) due to conjugation with ketone groups .
• The cyano group acts as a strong electron-withdrawing substituent, directing nucleophilic attacks (e.g., hydrolysis to amides) at the acetamide carbonyl. Computational modeling (DFT studies) can map electron density and predict reaction sites .
• Kinetic studies (e.g., monitoring by $^1H$-NMR) under varying pH conditions reveal rate dependencies for hydrolysis or cyclization reactions .

Q. How can researchers design experiments to evaluate the compound’s biological activity (e.g., antioxidant, enzyme inhibition) and structure-activity relationships (SAR)?

• Methodology :

• Antioxidant assays : Use DPPH or ABTS radical scavenging assays to quantify activity. Compare with control antioxidants (e.g., ascorbic acid) and correlate with substituent effects (e.g., cyano vs. fluoro groups) .
• Enzyme inhibition : Screen against target enzymes (e.g., kinases, proteases) using fluorogenic substrates or surface plasmon resonance (SPR) to measure binding affinity (K$_d$) .
• SAR studies : Synthesize analogs (e.g., replacing cyano with nitro or methyl groups) and analyze bioactivity trends via multivariate regression .

Q. How should contradictory data (e.g., conflicting bioactivity results or synthetic yields) be resolved in studies involving this compound?

• Methodology :

• Reproducibility checks : Standardize reaction conditions (e.g., solvent purity, inert atmosphere) and validate biological assays with positive/negative controls .
• Data triangulation : Cross-validate using orthogonal techniques (e.g., SPR for binding affinity vs. enzymatic activity assays) to confirm bioactivity .
• Statistical analysis : Apply ANOVA or t-tests to identify significant differences in synthetic yields across batches, adjusting catalysts or stoichiometry .